![molecular formula C14H12N2O6S B3034653 6-amino-2-(2-hydroxyethyl)-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonic acid CAS No. 202207-11-2](/img/structure/B3034653.png)
6-amino-2-(2-hydroxyethyl)-1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-5-sulfonic acid
Overview
Description
This compound belongs to the class of organic compounds known as isoquinolines and derivatives . These are aromatic polycyclic compounds containing an isoquinoline moiety, which consists of a benzene ring fused to a pyridine ring and forming benzo[c]pyridine .
Molecular Structure Analysis
The molecular structure of this compound would include an isoquinoline moiety, which consists of a benzene ring fused to a pyridine ring . The additional functional groups attached to this core structure would influence its chemical properties and reactivity.Scientific Research Applications
Synthesis and Cyclization Reactions
Hydroxylamine-O-sulfonic acid (HOSA), a compound related to the specified chemical, has been utilized as a nucleophilic amination reagent for heteroaromatic compounds, leading to novel heteroaromatic hydroxylamine-O-sulfonates. These compounds have then undergone reactions like tandem nucleophilic addition–electrophilic cyclization, contributing to the synthesis of complex molecular structures with potential biological activities (Sączewski, Gdaniec, Bednarski, & Makowska, 2011).
Fluorescence Studies
Novel fluorophores structurally similar to the requested compound have been synthesized and studied for their fluorescence properties. These compounds have been used in labeling oligodeoxyribonucleotides, displaying strong fluorescence signals and enhancing hybridization affinity compared to unlabelled counterparts (Singh & Singh, 2007).
Cytostatic Activity
Derivatives of similar compounds have shown pronounced in vitro cytostatic activity against human tumor cell lines, indicating potential applications in cancer research and treatment (Tsai, Huang, Syu, & Shih, 2018).
Chemical Synthesis and Structural Analysis
The compound has been involved in the synthesis of various chemical structures, such as anilides of hydroxyquinoline sulfonic acid. The reactions and product structures have been analyzed, contributing to the understanding of chemical synthesis and molecular interactions (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014).
Organotin Carboxylate Synthesis
Research has included the synthesis of organotin carboxylates using similar compounds, which led to the development of complex molecular structures. These structures have been characterized for potential applications in various fields, such as material science (Xiao, Han, Mei, Zhu, Shao, Liang, Tian, & Xu, 2013).
Quantum-Chemical Studies and Cytotoxicity
Quantum-chemical calculations have been performed on similar compounds to elucidate their structures. These studies have included assessing the cytotoxic effects of the compounds against human tumor cell lines, revealing insights into the pharmacodynamics of the compounds (Marinov et al., 2019).
Properties
IUPAC Name |
6-amino-2-(2-hydroxyethyl)-1,3-dioxobenzo[de]isoquinoline-5-sulfonic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O6S/c15-12-7-2-1-3-8-11(7)9(6-10(12)23(20,21)22)14(19)16(4-5-17)13(8)18/h1-3,6,17H,4-5,15H2,(H,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLUJFGIDURYWPV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC(=C2N)S(=O)(=O)O)CCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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